3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

• CAS: 882748-34-7

Core Science & Biosynthesis

Elucidating the Mechanism of Action for Novel Chemical Entities: A Workflow for 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

Foreword

In drug discovery and chemical biology, we often encounter novel chemical entities (NCEs) with unknown biological activities. The compound 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone represents such a case—a molecule with a defined structure but, as of this writing, no established public record of its biological function or mechanism of action (MoA). This guide, therefore, pivots from describing a known MoA to outlining a comprehensive, multi-stage workflow designed to systematically characterize an NCE like this. We will proceed with the hypothesis that the compound possesses cytotoxic or anti-proliferative properties, a common starting point for screening campaigns in oncology. This document serves as a strategic and methodological blueprint for researchers, scientists, and drug development professionals tasked with transforming an unknown molecule into a well-understood pharmacological tool or therapeutic lead.

Part 1: Initial Characterization and Hypothesis Generation

Before delving into complex mechanistic studies, it is imperative to establish the fundamental properties and biological activity of the NCE. This initial phase is designed to confirm the compound's identity, purity, and basic cellular effects, which will inform all subsequent experiments.

Physicochemical Profiling and Quality Control

The first step in any investigation of a novel compound is to verify its identity and purity. This ensures that any observed biological effects are attributable to the compound of interest and not to contaminants or degradation products.

Experimental Protocol: Compound Quality Control

• Identity Verification:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire ¹H and ¹³C NMR spectra. The resulting chemical shifts, coupling constants, and integration values should be consistent with the structure of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone.

  • Mass Spectrometry (MS): Utilize high-resolution mass spectrometry (HRMS) to determine the compound's exact mass. The measured mass should match the calculated theoretical mass for the chemical formula C₁₉H₁₆ClNO.

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): Develop an HPLC method to assess the purity of the compound. The goal is to achieve >95% purity, as determined by the area under the curve (AUC) of the main peak.

• Solubility Determination:

  • Assess the compound's solubility in common laboratory solvents, particularly dimethyl sulfoxide (DMSO) for stock solutions and aqueous buffers (e.g., phosphate-buffered saline, PBS) relevant to biological assays. This is critical for ensuring accurate dosing in subsequent experiments.

Initial Biological Screening: Assessing Cytotoxicity

A foundational experiment in characterizing a new compound, especially within an oncology context, is to determine its effect on cell viability and proliferation. A panel of cancer cell lines from different tissue origins should be used to identify potential sensitivity.

Experimental Protocol: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

• Cell Line Selection: Choose a diverse panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon) and a non-cancerous control cell line (e.g., HEK293T or primary fibroblasts).

• Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone in culture medium. The concentration range should be wide to capture the full dose-response curve (e.g., 0.1 nM to 100 µM). Treat the cells for a standard duration, typically 48 or 72 hours.

• Viability Assessment:

  • For MTT Assay: Add MTT reagent to each well and incubate. Then, solubilize the formazan crystals and measure the absorbance at 570 nm.

  • For CellTiter-Glo® Assay: Add the reagent, which lyses the cells and measures ATP levels as an indicator of metabolic activity, and read the resulting luminescence.

• Data Analysis: Plot the cell viability (%) against the log-transformed compound concentration. Fit the data to a four-parameter logistic regression model to determine the half-maximal inhibitory concentration (IC₅₀) for each cell line.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Tissue of Origin	IC₅₀ (µM)
A549	Lung Carcinoma	5.2
MCF-7	Breast Adenocarcinoma	8.1
HCT116	Colorectal Carcinoma	2.5
HEK293T	Embryonic Kidney (Non-cancerous)	> 50

This table presents hypothetical data demonstrating selective cytotoxicity towards cancer cell lines.

Part 2: Elucidating the Cellular Mechanism of Action

With preliminary evidence of cytotoxic activity, the next phase is to investigate how the compound induces cell death or inhibits proliferation. This involves a series of targeted assays to dissect the underlying cellular and molecular pathways.

Investigating the Mode of Cell Death

The reduction in cell viability could be due to apoptosis, necrosis, or other forms of programmed cell death. Differentiating between these is a critical step.

Experimental Protocol: Apoptosis vs. Necrosis Assay

• Annexin V and Propidium Iodide (PI) Staining:

  • Treat a sensitive cell line (e.g., HCT116 from our hypothetical data) with the compound at its IC₅₀ and 2x IC₅₀ concentration for 24-48 hours.

  • Harvest the cells and stain them with FITC-conjugated Annexin V (a marker for early apoptosis) and PI (a marker for late apoptosis/necrosis).

  • Analyze the stained cells using flow cytometry. The results will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

• Caspase Activation Assay:

  • To confirm apoptosis, measure the activity of key executioner caspases (caspase-3 and caspase-7).

  • Use a luminogenic or fluorogenic substrate for caspase-3/7. Treat cells as above, lyse them, and add the substrate. The resulting signal is proportional to caspase activity.

Visualization: Apoptosis Assay Workflow

Caption: Workflow for differentiating modes of cell death using Annexin V/PI staining.

Identifying Molecular Targets

Once the cellular phenotype (e.g., apoptosis) is established, the next logical step is to identify the direct molecular target(s) of the compound. This is often the most challenging part of MoA studies.

2.2.1 Target-Agnostic Approaches

These methods do not require prior assumptions about the compound's target.

• Thermal Proteome Profiling (TPP): This technique identifies protein targets by measuring changes in their thermal stability upon ligand binding.

  • Workflow:

    • Treat intact cells or cell lysates with the compound or a vehicle control.

    • Heat the samples across a range of temperatures.

    • Collect the soluble (non-denatured) protein fraction at each temperature.

    • Identify and quantify the proteins in each fraction using mass spectrometry.

    • Target proteins will show a shift in their melting curve in the presence of the compound.

• Affinity Chromatography:

  • Workflow:

    • Synthesize an analog of the compound with a linker arm suitable for immobilization on a solid support (e.g., sepharose beads).

    • Incubate the affinity matrix with a cell lysate.

    • Wash away non-specifically bound proteins.

    • Elute the specifically bound proteins, often by using an excess of the free compound.

    • Identify the eluted proteins by mass spectrometry.

2.2.2 Target-Specific Approaches (Hypothesis-Driven)

If the compound's structure suggests a potential target class (e.g., a kinase inhibitor, a DNA intercalator), more direct assays can be employed. The structure of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, a chalcone-like scaffold, might suggest activity against targets such as tubulin or certain kinases.

Experimental Protocol: In Vitro Kinase Profiling

• Assay Panel: Submit the compound for screening against a large panel of recombinant human kinases (e.g., the KinomeScan™ platform).

• Binding or Activity Assay: These platforms typically measure the ability of the compound to displace a known ligand from the kinase's active site or to directly inhibit its enzymatic activity.

• Data Analysis: The results are reported as the percentage of inhibition at a given concentration or as a dissociation constant (Kd), identifying which kinases, if any, are potently bound by the compound.

Part 3: Validating the Target and Pathway

Identifying a putative target is not the end of the investigation. The next crucial phase involves validating that the interaction between the compound and the target is responsible for the observed cellular phenotype.

Cellular Target Engagement

It is essential to confirm that the compound engages its target within the complex environment of a living cell.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Principle: This assay extends the TPP concept to a more targeted format without requiring mass spectrometry for every experiment.

• Workflow:

  • Treat intact cells with the compound.

  • Heat the cells to a specific temperature that partially denatures the target protein.

  • Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

  • Quantify the amount of the target protein remaining in the soluble fraction using Western blotting.

  • An increase in the soluble protein fraction in compound-treated cells indicates target engagement and stabilization.

Visualization: Target Validation Workflow

Caption: A workflow for discovering, validating, and characterizing the target pathway.

Genetic Validation

The most rigorous way to validate a target is to use genetic tools to demonstrate that the cellular response to the compound is dependent on the presence of that target.

Experimental Protocol: siRNA or CRISPR-mediated Knockdown/Knockout

• Gene Silencing: Use siRNA or a CRISPR/Cas9 system to reduce or eliminate the expression of the putative target protein in the sensitive cell line.

• Confirmation: Confirm the knockdown/knockout efficiency by Western blotting or qPCR.

• Resensitization Assay: Treat both the control cells and the knockdown/knockout cells with the compound and measure cell viability.

• Interpretation: If the target is correct, the cells lacking the target protein should become resistant to the compound (i.e., their IC₅₀ should increase significantly).

Pathway Analysis

Once the target is validated, the final step is to understand how inhibiting this target leads to the observed apoptosis. This involves examining the downstream signaling pathways. For example, if the target is a kinase involved in a survival pathway (e.g., AKT), we would expect to see a decrease in the phosphorylation of its downstream substrates.

Experimental Protocol: Western Blotting for Pathway Markers

• Cell Treatment and Lysis: Treat cells with the compound for various time points (e.g., 0, 1, 6, 24 hours). Lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration in each lysate to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific to the phosphorylated and total forms of the target protein and its key downstream effectors (e.g., p-AKT/Total AKT, p-ERK/Total ERK, cleaved PARP).

• Detection and Analysis: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection. Quantify the band intensities to measure changes in protein phosphorylation or cleavage over time.

Conclusion

The journey from a novel chemical structure to a well-defined mechanism of action is a systematic process of hypothesis generation, testing, and validation. For a compound like 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, where no prior biological data exists, the workflow presented here provides a robust framework. By starting with broad phenotypic screening and progressively narrowing the focus through target identification and validation, researchers can effectively elucidate the compound's biological function. Each step is a self-validating system, where the results of one experiment logically inform the design of the next, ensuring scientific integrity and building a comprehensive understanding of the new chemical entity.

References

• Title: Thermal proteome profiling for interrogating protein interactions. Source: Nature Protocols URL: [Link]

• Title: The cellular thermal shift assay for evaluating drug target engagement in cells. Source: Nature Protocols URL: [Link]

An In-Depth Technical Guide to the In Vitro Cytotoxicity of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the in vitro cytotoxic potential of the novel aromatic ketone, 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone. The methodologies detailed herein are designed to establish a robust understanding of the compound's effects on cell viability, membrane integrity, and mechanisms of cell death.

Introduction: The Rationale for Cytotoxicity Profiling

The assessment of cytotoxicity is a cornerstone of preclinical drug development, offering critical insights into a compound's potential therapeutic efficacy and safety profile.[1][2] For novel chemical entities such as 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, a synthetic compound featuring a naphthyl group and a chloroanilino substituent[3][4], a thorough in vitro cytotoxicity evaluation is the first step in characterizing its biological activity. Structurally related compounds, such as chalcones, have demonstrated promising anti-proliferative effects in various cancer cell lines, making this compound a person of interest for oncological research.[5][6][7][8]

This guide will delineate a multi-faceted approach to cytotoxicity testing, emphasizing not just the generation of data, but the interpretation of that data within a broader biological context. We will explore the determination of the half-maximal inhibitory concentration (IC50), assess plasma membrane damage, and investigate the induction of apoptosis.

Foundational Methodologies: A Multi-Assay Approach

To construct a comprehensive cytotoxicity profile, a single assay is insufficient. We will employ a battery of tests to interrogate different aspects of cellular health.

Cell Line Selection: The Basis of Relevant Data

The choice of cell lines is critical for the relevance of the study. We recommend a panel that includes both cancerous and non-cancerous cell lines to assess for cancer-specific cytotoxicity.

• Cancer Cell Lines:

  • A549 (Human Lung Carcinoma): A widely used model for lung cancer studies.

  • MCF-7 (Human Breast Adenocarcinoma): A well-characterized estrogen receptor-positive breast cancer cell line.

  • HepG2 (Human Hepatocellular Carcinoma): To assess potential hepatotoxicity, a common concern in drug development.[9]

• Non-Cancerous Cell Line:

  • WI-38 (Human Lung Fibroblast): To determine the compound's general cytotoxicity and selectivity for cancer cells.[10]

Experimental Workflow Overview

The overall experimental workflow is designed to ensure reproducibility and provide a clear path from cell culture to data analysis.

Caption: Figure 1: A schematic of the experimental workflow for assessing the in vitro cytotoxicity of the test compound.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for conducting the key cytotoxicity assays.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[11][12]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan is directly proportional to the number of living cells.[11]

Protocol:

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone (e.g., 0.1, 1, 10, 25, 50, 100 µM) in complete culture medium. Replace the medium in the wells with the compound dilutions and include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

This assay quantifies cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[13]

Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis. Its activity can be measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Sample Collection: After the incubation period, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH assay reaction mixture (as per the manufacturer's instructions) to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Determine the amount of LDH release relative to a maximum LDH release control (cells treated with a lysis buffer).

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: Annexin V has a high affinity for phosphatidylserine, which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compound at its determined IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within one hour of staining.

Data Presentation and Interpretation

IC50 Determination

The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is a standard measure of cytotoxicity.

Table 1: Hypothetical IC50 Values (µM) for 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

Cell Line	24 hours	48 hours	72 hours
A549	45.2	28.7	15.1
MCF-7	38.5	22.1	11.8
HepG2	65.8	42.3	29.5
WI-38	>100	85.4	68.2

Interpretation: The hypothetical data suggests that 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone exhibits time- and dose-dependent cytotoxicity against the tested cancer cell lines. The lower IC50 values for A549 and MCF-7 cells compared to the normal WI-38 cells indicate a degree of cancer cell selectivity.

Mechanistic Insights from Multi-Assay Data

By combining the results from the different assays, a more detailed picture of the compound's cytotoxic mechanism can be formed.

Table 2: Hypothetical Multi-Assay Results at 48 hours (at IC50 concentration)

Cell Line	% Viability (MTT)	% LDH Release	% Apoptosis (Annexin V+)
A549	~50%	15%	45%
MCF-7	~50%	12%	52%
WI-38	~60%	8%	15%

Interpretation: The significant increase in the apoptotic cell population in A549 and MCF-7 cells, coupled with low LDH release, suggests that the primary mechanism of cell death induced by the compound is apoptosis, rather than necrosis.

Proposed Mechanism of Action and Signaling Pathways

Based on the cytotoxic profile and the known activities of structurally similar compounds, we can hypothesize a potential mechanism of action. Chalcone derivatives have been reported to induce apoptosis through various signaling pathways, including the intrinsic mitochondrial pathway.[6]

Caption: Figure 2: A hypothetical signaling pathway for compound-induced apoptosis.

This proposed pathway suggests that the compound may induce oxidative stress, leading to mitochondrial dysfunction.[14] This, in turn, could modulate the expression of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins, leading to the release of cytochrome c and the activation of the caspase cascade, ultimately resulting in programmed cell death.[15]

Conclusion and Future Directions

The in-depth technical guide presented here provides a robust framework for the initial cytotoxic evaluation of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone. The multi-assay approach allows for a comprehensive understanding of its effects on cell viability, membrane integrity, and the mechanism of cell death. The hypothetical data suggests that this compound may be a promising candidate for further investigation as a selective anti-cancer agent.

Future studies should aim to:

• Validate the proposed mechanism of action through western blotting for key apoptotic proteins.

• Investigate the effect of the compound on the cell cycle.

• Expand the panel of cell lines to include other cancer types.

• Ultimately, progress to in vivo studies to assess the compound's efficacy and safety in a whole-organism model.

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• Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. MDPI. [Link]

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An In-Depth Technical Guide to the Molecular Docking and Binding Affinity of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone with Human Topoisomerase IIβ

This guide provides a comprehensive, technically-focused framework for investigating the molecular interactions between the synthetic Mannich base, 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, and its putative biological target, human topoisomerase IIβ. Designed for researchers in drug discovery, computational chemistry, and molecular biology, this document moves beyond a simple recitation of steps to explain the scientific rationale behind methodological choices, ensuring a robust and reproducible in-silico investigation.

Introduction: Unraveling the Therapeutic Potential of a Novel Mannich Base

3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone is a synthetic aromatic ketone belonging to the class of compounds known as Mannich bases.[1][2] These compounds are the product of the Mannich reaction, a three-component condensation that yields β-amino ketones.[3] The broader family of Mannich bases is recognized for a wide spectrum of pharmacological activities, including anticancer, cytotoxic, anti-inflammatory, and antimicrobial effects.[4][5][6] The biological activity is often attributed to the α,β-unsaturated ketone that can be generated through deamination, making these molecules reactive and capable of interacting with various biological nucleophiles.[5]

A significant body of research has identified DNA topoisomerases as key cellular targets for Mannich bases, particularly those with cytotoxic potential.[4][7][8] DNA topoisomerases are essential enzymes that resolve topological challenges in DNA, such as supercoiling and tangling, by creating transient breaks in the DNA backbone.[9] Human type II topoisomerases, including the alpha (TOP2A) and beta (TOP2B) isoforms, are critical for processes like DNA replication and chromosome segregation and are validated targets for numerous anticancer drugs.[9][10]

Notably, a study on Mannich base derivatives with structural similarities to our compound of interest—specifically a naphthalen-2-yl moiety—demonstrated inhibitory activity against human topoisomerase II.[7] This precedent provides a strong, evidence-based rationale for selecting human topoisomerase IIβ (TOP2B) as the primary target for the molecular docking and binding affinity studies detailed in this guide. By computationally predicting how 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone binds to TOP2B, we can generate actionable hypotheses about its mechanism of action and potential as a novel anticancer agent.

This guide will delineate the complete workflow, from preparing the ligand and protein target to performing the docking simulation, analyzing the results, and estimating binding affinity.

Part 1: Ligand and Macromolecule Preparation: Establishing the Foundation

The fidelity of a molecular docking simulation is fundamentally dependent on the quality of the input structures. This section details the meticulous, step-by-step preparation of both the ligand (3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone) and the macromolecular target (human topoisomerase IIβ).

Experimental Protocol: Ligand Preparation

• 2D Structure Generation: Draw the 2D chemical structure of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone using a chemical drawing software such as ChemDraw or MarvinSketch. The CAS number for this compound is 882748-34-7.[2]

• Conversion to 3D Structure: Convert the 2D sketch into a 3D structure. Most chemical drawing software has this functionality built-in. Save the initial 3D structure in a common chemical file format, such as .mol or .sdf.

• Energy Minimization: The initial 3D conformation is unlikely to be the most stable. Perform a geometry optimization (energy minimization) using a suitable force field, such as MMFF94 or UFF. This can be accomplished using software like Avogadro, PyRx, or the command-line tools in Open Babel. This step is crucial for obtaining a low-energy, sterically favorable conformation of the ligand.

• Charge Assignment and Atom Typing: Assign partial charges to each atom of the ligand. The Gasteiger charge calculation method is a widely used and effective standard. This is typically handled by docking preparation software like AutoDock Tools.

• Defining Rotatable Bonds: Identify and define the rotatable bonds within the ligand. This allows the docking algorithm to explore different conformations of the ligand within the binding site, which is essential for finding the optimal binding pose.

• Final Output Format: Save the prepared ligand file in the format required by the chosen docking software, such as .pdbqt for AutoDock Vina.

Experimental Protocol: Macromolecule (TOP2B) Preparation

• Structure Retrieval: Download the crystal structure of the human topoisomerase IIβ cleavage complex from the Protein Data Bank (PDB). For this guide, we will use PDB ID: 3QX3 .[9] This structure is ideal as it contains the enzyme in a ternary complex with a DNA duplex and the known topoisomerase poison, etoposide.[9] The presence of etoposide precisely defines the drug-binding pocket.

• Initial Cleaning: Open the .pdb file in a molecular visualization program (e.g., PyMOL, UCSF Chimera, BIOVIA Discovery Studio). The downloaded structure is a complex containing protein chains, DNA strands, a co-crystallized ligand (etoposide), and water molecules.

• Isolate Protein and DNA: For this docking study, we are interested in the protein-DNA complex. Remove all non-essential molecules, including the original ligand (etoposide) and water molecules (HOH). The etoposide molecule should be saved as a separate file to be used for defining the binding site.

• Repair and Optimize Structure: PDB files often have missing atoms, especially hydrogens. Use a structure preparation tool (e.g., the Protein Preparation Wizard in Maestro, or AutoDock Tools) to:

  • Add polar hydrogens.

  • Assign correct bond orders.

  • Fill in any missing side chains or loops, if necessary (though for a high-resolution structure like 3QX3, this is often minimal).

• Assign Charges: Add partial charges to the protein-DNA complex. The Kollman charge model is a common choice for proteins in the AutoDock suite.

• Final Output Format: Save the prepared macromolecule in the .pdbqt format, which includes charge and atom type information required for the docking calculation.

Part 2: The Molecular Docking Workflow

With the ligand and target prepared, the next phase is to computationally simulate their interaction. This involves defining the search space on the protein and running the docking algorithm.

Workflow Diagram: Molecular Docking

Caption: The overall workflow for molecular docking, from preparation to analysis.

Experimental Protocol: Grid Generation and Docking

• Define the Binding Site: The most reliable way to define the search space for docking is to use the position of a known, co-crystallized inhibitor. Load the prepared TOP2B-DNA receptor and the extracted etoposide ligand into the visualization software.

• Generate the Grid Box: Center a 3D grid box on the geometric center of the etoposide molecule. The size of the grid box should be large enough to accommodate the entirety of the ligand (3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone) and allow it to rotate and translate freely. A typical size might be 25 x 25 x 25 Å, but this should be adjusted based on the ligand's dimensions. Software like AutoDock Tools provides a graphical interface for setting the grid box parameters (center coordinates and dimensions).

• Configure Docking Parameters: Create a configuration file (e.g., conf.txt for AutoDock Vina) that specifies the file paths for the prepared receptor and ligand, the grid box parameters, and the exhaustiveness of the search. Exhaustiveness controls the computational effort; a higher value (e.g., 16 or 32) increases the likelihood of finding the global minimum energy pose but requires more time.

• Execute the Docking Simulation: Run the docking program from the command line, providing the configuration file as input. For example: vina --config conf.txt --log log.txt. The program will generate an output file (e.g., output.pdbqt) containing the predicted binding poses of the ligand, ranked by their docking scores.

Part 3: Analysis and Interpretation of Docking Results

The raw output of a docking simulation is a set of coordinates and scores. The true scientific insight comes from a careful analysis of these results.

Evaluating Binding Poses and Interactions

• Visualize the Docked Complex: Load the receptor file and the docking output file into a molecular viewer. Examine the top-ranked binding pose (the one with the most negative docking score).

• Assess Steric and Chemical Plausibility: The best pose should fit snugly within the binding pocket without significant steric clashes. It should also exhibit chemically sensible interactions with the surrounding protein and DNA residues.

• Identify Key Molecular Interactions: The primary drivers of ligand binding are non-covalent interactions. Use the visualization software's tools to identify:

  • Hydrogen Bonds: Look for potential hydrogen bonds between the ligand's hydrogen bond donors/acceptors (e.g., the amine nitrogen, the carbonyl oxygen) and residues in the binding pocket (e.g., backbone amides/carbonyls or side chains of polar amino acids like Ser, Thr, Asp, Glu).

  • Hydrophobic Interactions: The naphthyl and chloroanilino rings of the ligand are likely to engage in hydrophobic interactions (van der Waals, pi-pi stacking, pi-alkyl) with nonpolar residues (e.g., Leu, Val, Ile, Phe, Met).

  • Interactions with DNA: Given the target, it is critical to check for any direct or water-mediated interactions with the DNA bases or phosphate backbone. Etoposide, for example, intercalates at the DNA cleavage site.[9]

Conceptual Interaction Diagram

Caption: Key potential interactions between the ligand and the TOP2B-DNA complex.

Part 4: Estimating Binding Affinity

While the docking score provides a useful first approximation of binding affinity, it is a simplified scoring function. More rigorous methods can provide a more accurate estimation of the binding free energy (ΔG).

From Docking Score to Binding Free Energy

The docking score, typically reported in kcal/mol, is a value calculated by the docking program's scoring function to rank poses. A more negative value indicates a more favorable predicted interaction.

For a more refined calculation, methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) are employed. These post-processing techniques analyze a trajectory of molecular dynamics (MD) snapshots or a single docked pose to calculate the binding free energy by summing various energy components.

The binding free energy (ΔG_bind) is calculated as:

• ΔG_bind = G_complex - (G_receptor + G_ligand)

Where each G term is the free energy of the respective species, calculated from molecular mechanics energies (bonded, van der Waals, electrostatic) and solvation free energies. These methods provide a more physically realistic estimate of binding affinity than the docking score alone.

Data Presentation: Docking Results Summary

Metric	Description	Example Value
Docking Score	The binding affinity (kcal/mol) predicted by the docking software's scoring function.	-9.5 kcal/mol
Estimated ΔG_bind (MM/GBSA)	The calculated binding free energy (kcal/mol) using the MM/GBSA method.	-65.4 kJ/mol
Key H-Bonding Residues	Amino acid or DNA residues forming hydrogen bonds with the ligand.	Asp556, Arg503
Key Hydrophobic Residues	Residues involved in significant hydrophobic or pi-stacking interactions.	Met782, Pro819, DC8 (DNA)

Note: The values presented in this table are hypothetical examples for illustrative purposes.

Conclusion and Future Outlook

This technical guide has outlined a comprehensive and scientifically grounded workflow for the molecular docking of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone with its putative target, human topoisomerase IIβ. By leveraging existing structural data and established computational protocols, this in-silico approach provides a powerful tool for generating initial hypotheses about the compound's binding mode and affinity.

The predicted interactions, particularly those involving the catalytic residues or the DNA interface within the TOP2B active site, can guide the design of future derivatives with enhanced potency and selectivity. It is imperative to recognize that these computational predictions are not a substitute for experimental validation. The findings from this docking study should serve as a direct impetus for subsequent in-vitro assays, such as DNA relaxation or decatenation assays using purified topoisomerase II, to confirm the inhibitory activity of the compound. Ultimately, this integrated computational and experimental strategy is essential for advancing promising lead compounds like 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone in the drug development pipeline.

References

• Istanbullu, H., Senarisoy, M., Erciyas, E., & Topcu, Z. (2015). Mannich Base Derivatives as the Potential Candidates of Human Topoisomerase II Inhibitors. Letters in Drug Design & Discovery, 12(2), 103-108. [Link]

• EvitaChem. (n.d.). Buy 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone (EVT-2661532).
• Gürsoy, E. A., & Topcu, Z. (2005). Effect of some bis Mannich bases and corresponding piperidinols on DNA topoisomerase I. FABAD Journal of Pharmaceutical Sciences, 30(3), 127-133.

• Wu, C. C., Li, T. K., Farh, L., Lin, L. Y., Lin, T. S., Yu, Y. J., ... & Chan, N. L. (2011). Structural basis of type II topoisomerase inhibition by the anticancer drug etoposide. Science, 333(6041), 459-462. [Link]

• Roman, G. (2015). Mannich bases in medicinal chemistry and drug design. European journal of medicinal chemistry, 89, 743-816. [Link]

• ResearchGate. (2025). Mannich Base Derivatives as the Potential Candidates of Human Topoisomerase II Inhibitors | Request PDF.
• Istanbullu, H., Erturun, S., & Topcu, Z. (2015). The interference of piperidinopropionaphthone hydrochloride in mammalian type I and type II DNA topoisomerase reactions. Marmara Pharmaceutical Journal, 19(2), 82-87.
• Alka, A., & Sharma, P. K. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015.
• Jadoun, S. (2023). Recent advances in biological applications of mannich bases — An overview. GSC Biological and Pharmaceutical Sciences, 23(1), 136-151.
• ResearchGate. (2024). Current Pharmaceutical Research on the Significant Pharmacophore Mannich bases in Drug Design.
• ResearchGate. (n.d.). Anticancer Activity of Mannich Bases: A Review of Recent Literature.
• Hindawi. (2024). Synthesis, Characterization, Molecular Docking, ADMET Study, and Antimicrobial Evaluation of New Mannich Bases.
• PubMed. (2016). Synthesis and cytotoxicity evaluation of 3-amino-2-hydroxypropoxyisoflavone derivatives.
• PubMed. (2015). Mannich bases in medicinal chemistry and drug design.
• PMC. (n.d.). Synthesis, Structure and Cytoprotective Activity of New Derivatives of 4-Aryl-3-Aminopyridin-2(1H)-One.
• PMC. (n.d.). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site.
• OUCI. (n.d.). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site.
• PubMed. (n.d.). Synthesis of Icaritin and β-anhydroicaritin Mannich Base Derivatives and Their Cytotoxic Activities on Three Human Cancer Cell Lines.
• Wiley Online Library. (n.d.). The Pharmacology of p‐Aminopropiophenone in the Detoxification of Cyanide.
• NextSDS. (n.d.). 3-(4-CHLOROANILINO)-1-(2-NAPHTHYL)-1-PROPANONE.
• PMC. (n.d.). The Structure of DNA-Bound Human Topoisomerase II Alpha: Conformational Mechanisms for Coordinating Inter-Subunit Interactions with DNA Cleavage.
• PMC. (n.d.). Mannich Bases: An Important Pharmacophore in Present Scenario.

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Orthogonal Spectral Characterization of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone: A Technical Guide

Executive Summary

In the realm of medicinal chemistry and organic synthesis, β -amino ketones (Mannich bases) serve as highly versatile synthetic intermediates and pharmacologically privileged scaffolds[1]. The compound 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone is a classic example of a structurally complex Mannich base, featuring a conjugated naphthyl-ketone system linked to a para-halogenated aromatic amine via an aliphatic ethylene bridge.

This whitepaper provides an in-depth, causality-driven guide to the spectral characterization of this molecule. By establishing a self-validating analytical workflow utilizing Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy[2], researchers can definitively confirm the structural integrity and purity of this compound.

Structural Logic & Synthesis Causality

The structural elucidation of organic compounds relies heavily on the synergistic interpretation of orthogonal spectral data[3]. To understand the spectral markers of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, one must first understand its synthetic origin.

The molecule is synthesized via a multicomponent Mannich reaction [4]. The reaction involves the condensation of an enolizable ketone (2-acetylnaphthalene) with a non-enolizable aldehyde (formaldehyde) and a primary aromatic amine (4-chloroaniline). The primary amine and formaldehyde condense to form a highly electrophilic iminium ion intermediate. Subsequent nucleophilic attack by the enol tautomer of 2-acetylnaphthalene yields the target β -amino ketone[1].

Mechanistic pathway for the synthesis of the target β-amino ketone via the Mannich reaction.

Experimental Workflows: A Self-Validating System

To ensure absolute trustworthiness in structural assignment, we employ a self-validating analytical system. A single spectroscopic method is vulnerable to misinterpretation due to overlapping signals or impurities. By combining FT-IR (which probes vibrational transitions of functional groups) with multinuclear NMR (which maps the precise electronic environment of individual atoms), we create an orthogonal validation matrix[5].

Standard Operating Procedure (SOP): Spectral Acquisition

Protocol A: FT-IR Acquisition (ATR Method)

• Sample Preparation: Dry the synthesized 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone under high vacuum (0.1 Torr) for 12 hours. Causality: Residual moisture exhibits a broad O-H stretch (~3400 cm⁻¹) that will artificially mask the critical N-H stretching frequency of the secondary amine.

• Background Calibration: Collect a background spectrum of the clean Attenuated Total Reflectance (ATR) diamond crystal from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).

• Sample Loading: Deposit 1-2 mg of the crystalline powder onto the ATR crystal. Apply uniform pressure using the anvil to ensure optimal optical contact.

• Data Acquisition & Processing: Execute the sample scan (32 scans, 4 cm⁻¹ resolution). Apply baseline correction and atmospheric compensation (removing ambient CO₂/H₂O interference) prior to peak picking.

Protocol B: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15-20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ is chosen because the compound lacks exchangeable protons that would rapidly exchange with protic solvents (like D₂O or CD₃OD), allowing the N-H proton to remain visible.

• Instrument Tuning: Insert the standard 5 mm NMR tube into a 400 MHz NMR spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃.

• Shimming: Perform gradient shimming to optimize magnetic field homogeneity, ensuring the TMS internal standard signal has a half-height linewidth of <1.0 Hz.

• ¹H NMR Acquisition: Acquire 16 transients with a spectral width of 12 ppm, using a 30° pulse angle and a relaxation delay (D1) of 2 seconds.

• ¹³C NMR Acquisition: Acquire 1024 transients with a spectral width of 250 ppm, using proton decoupling (WALTZ-16 sequence), a 45° pulse angle, and a D1 of 2 seconds.

Orthogonal cross-validation workflow utilizing FT-IR and multinuclear NMR spectroscopy.

Fourier-Transform Infrared (FT-IR) Characterization

Vibrational spectroscopy provides immediate confirmation of the functional group transformations that occurred during the Mannich reaction[5]. The disappearance of the primary amine doublet (typically ~3500 and 3400 cm⁻¹ for 4-chloroaniline) and the emergence of a single secondary amine stretch is the primary diagnostic marker.

Quantitative IR Data & Causality Analysis

Functional Group	Absorption Frequency (cm⁻¹)	Appearance / Intensity	Causality / Structural Assignment
N-H Stretch	3350 - 3400	Medium, Broad	Secondary amine from the 4-chloroanilino moiety. Broadening is caused by intermolecular hydrogen bonding in the solid state.
C=O Stretch	1670 - 1685	Strong, Sharp	Ketone carbonyl. Causality: Shifted lower than standard aliphatic ketones (~1715 cm⁻¹) due to resonance conjugation with the adjacent 2-naphthyl π -system, which weakens the C=O double bond character.
C=C Aromatic	1590, 1500	Medium to Strong	Aromatic ring breathing modes from both the naphthyl and 4-chlorophenyl systems.
C-N Stretch	1300 - 1330	Medium	Aliphatic C-N stretching adjacent to the secondary amine.
C-Cl Stretch	820 - 830	Strong	Halogen-carbon bond stretching on the para-substituted aniline ring.

Nuclear Magnetic Resonance (NMR) Characterization

NMR spectroscopy is the definitive tool for mapping the carbon-hydrogen framework of the molecule[6]. The β -amino ketone backbone presents a highly characteristic aliphatic signature, flanked by two distinct aromatic systems.

¹H NMR Data (400 MHz, CDCl₃)

The aliphatic bridge (-CH₂-CH₂-) forms a classic A2​X2​ (or A2​B2​ ) spin system. Because the two methylene groups are situated between two highly distinct electronic environments (a carbonyl group and an amine group), they appear as two well-resolved triplets.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Spin System
~8.50	Singlet (Broadened)	1H	Naphthyl C1-H	Highly deshielded by the adjacent carbonyl group and the strong anisotropic ring current of the fused naphthalene system.
7.50 - 8.05	Multiplet	6H	Naphthyl Aromatic	Complex overlapping signals from the remaining protons on the 2-naphthyl moiety.
7.10	Doublet ( J≈8.5 Hz)	2H	Aniline C3, C5-H	AA′BB′ system. Deshielded due to being ortho to the electron-withdrawing chlorine atom.
6.60	Doublet ( J≈8.5 Hz)	2H	Aniline C2, C6-H	AA′BB′ system. Shielded due to being ortho to the electron-donating secondary amine group (+M resonance effect).
~4.50	Broad Singlet	1H	N-H	Exchangeable proton. Broadening is caused by the quadrupolar relaxation of the ¹⁴N nucleus (spin I = 1) and trace intermolecular H-bonding.
~3.55	Triplet ( J≈6.5 Hz)	2H	-CH₂-N (C3)	Deshielded by the electronegative nitrogen atom. Splits into a triplet due to coupling with the adjacent C2 methylene protons.
~3.35	Triplet ( J≈6.5 Hz)	2H	-CH₂-CO (C2)	Deshielded by the carbonyl group. Splits into a triplet due to coupling with the adjacent C3 methylene protons.

¹³C NMR Data (100 MHz, CDCl₃)

Carbon-13 NMR eliminates proton-proton coupling complexities (due to broadband decoupling) and provides a direct count of the unique carbon environments[3].

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Causality / Electronic Environment
~198.5	Quaternary (C=O)	Carbonyl Carbon	Highly deshielded due to oxygen's electronegativity. It is slightly more shielded than a pure aliphatic ketone (~210 ppm) due to conjugation with the naphthyl ring.
146.0	Quaternary	Aniline C1 (C-N)	Deshielded by the directly attached electronegative nitrogen atom.
135.0 - 124.0	Various (CH, Cq)	Naphthyl Carbons	Standard aromatic carbons of the naphthalene ring system.
129.2	CH	Aniline C3, C5	Meta to the amine, ortho to the chlorine atom.
122.5	Quaternary	Aniline C4 (C-Cl)	Carbon covalently bound to the chlorine atom.
114.0	CH	Aniline C2, C6	Ortho to the amine group; heavily shielded by the nitrogen's lone pair resonance (+M effect) pushing electron density into the ring.
~40.5	CH₂	C3 (-CH₂-N)	Aliphatic carbon deshielded by the inductive effect of the adjacent nitrogen atom.
~38.2	CH₂	C2 (-CH₂-CO)	Aliphatic carbon deshielded by the inductive effect of the adjacent carbonyl group.

Conclusion

The structural validation of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone requires a rigorous, multi-modal approach. By correlating the synthetic causality of the Mannich reaction[1] with orthogonal spectral data, researchers can achieve absolute structural certainty. The shift of the carbonyl stretching frequency in the IR spectrum confirms naphthyl conjugation[5], while the distinct A2​X2​ triplet patterns in the ¹H NMR spectrum definitively prove the formation of the aliphatic ethylene bridge characteristic of β -amino ketones[2]. Adhering to the strict sample preparation and acquisition SOPs outlined in this guide ensures high-fidelity, reproducible analytical results.

Sources

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Protocols & Analytical Methods

Application Note: Protocols for Dissolving 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone for Cell Culture Assays

Executive Summary

The successful evaluation of highly lipophilic synthetic compounds in in vitro cell culture models requires rigorous solvent management. 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone is an aromatic ketone that presents significant solubility challenges in aqueous physiological environments. This application note provides a self-validating, step-by-step protocol for the preparation, storage, and serial dilution of this compound. By strictly controlling solvent parameters, researchers can prevent compound precipitation and eliminate solvent-induced artifacts, ensuring high-fidelity biological readouts.

Physicochemical Profiling

Before initiating stock preparation, it is critical to understand the compound's physical properties to dictate the choice of solvent and handling conditions:

• Chemical Name: 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

• CAS Number: 882748-34-7[1]

• Molecular Weight: 309.79 g/mol [1]

• Chemical Class: Aromatic ketone[1]

• Solubility Profile: Highly soluble in organic solvents (e.g., dichloromethane, ethanol, DMSO) but exhibits severely limited solubility in water and aqueous buffers[1].

Methodological Rationale (Causality & System Validation)

As a best practice in drug development and in vitro screening, experimental protocols must be grounded in mechanistic causality.

Why Anhydrous DMSO? Due to the compound's high lipophilicity—driven by its bulky naphthyl and chloroanilino groups—direct dissolution in aqueous cell culture media will result in immediate precipitation. Dimethyl Sulfoxide (DMSO) is the gold standard vehicle because of its amphipathic nature, allowing it to solvate hydrophobic molecules while remaining miscible in water. However, DMSO is highly hygroscopic. Using standard laboratory DMSO that has absorbed atmospheric moisture will reduce the solubility limit of the compound, leading to micro-precipitates in the stock solution. Anhydrous DMSO (≥99.9% purity) must be used.

Mitigating Solvent Toxicity (The ≤0.1% Rule): DMSO is not biologically inert. Studies have demonstrated that DMSO concentrations as low as 0.2% to 0.6% (v/v) can induce apoptosis, inhibit proliferation, and alter osmotic fragility in vascular endothelial cells and red blood cells[2]. Furthermore, DMSO concentrations ≥ 1% significantly decrease cell proliferation and alter cytokine production (TNF-α, IFN-γ, IL-2) in peripheral blood lymphocytes[3]. To prevent solvent-induced cytotoxicity and phenotypic alterations, this protocol strictly caps the final DMSO concentration in cell culture at ≤ 0.1% (v/v) .

Self-Validating System: To ensure experimental integrity, this protocol builds in two validation checkpoints:

• Microscopic Validation: Solutions must be inspected under a phase-contrast microscope prior to assay initiation to validate the absence of micro-crystals.

• Vehicle Control: Every assay must include a parallel "Vehicle Control" containing the exact final concentration of DMSO (e.g., 0.1%) without the compound, ensuring observed effects are driven by the compound itself.

Protocol 1: Preparation of Master Stock Solutions

Materials Required:

• 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone (Dry powder)

• Anhydrous DMSO (Sterile, cell-culture grade)

• Amber microcentrifuge tubes (to prevent potential light degradation)

• Analytical balance (sub-milligram accuracy)

Step-by-Step Methodology:

• Equilibration: Allow the lyophilized compound vial to equilibrate to room temperature (RT) in a desiccator for 30 minutes before opening. This prevents ambient moisture from condensing on the cold powder.

• Weighing: Weigh the desired mass of the compound into a sterile amber tube.

• Solvation: Add the calculated volume of anhydrous DMSO (refer to Table 1 ) to achieve either a 10 mM or 50 mM master stock.

• Dissolution: Vortex the solution vigorously for 60 seconds. If the compound does not fully dissolve, place the tube in a sonicating water bath at RT for 5–10 minutes. Do not heat the solution above 37°C.

• Aliquoting: Divide the master stock into single-use aliquots (e.g., 20–50 µL) in sterile amber tubes.

• Storage: Store aliquots immediately at -80°C. Causality Note: Repeated freeze-thaw cycles cause temperature fluctuations that lead to irreversible compound precipitation and degradation. Single-use aliquots eliminate this risk.

Table 1: Mass-to-Volume Conversions for Master Stock Solutions

Target Concentration	Volume of Anhydrous DMSO	Mass of Compound Required (MW: 309.79)
10 mM	1.0 mL	3.10 mg
10 mM	5.0 mL	15.49 mg
50 mM	1.0 mL	15.49 mg
50 mM	5.0 mL	77.45 mg

Protocol 2: Serial Dilution for In Vitro Cell Culture Assays

Step-by-Step Methodology:

• Thawing: Thaw a single master stock aliquot at RT just prior to the experiment. Vortex briefly to ensure homogeneity.

• Intermediate Dilution (Optional but Recommended): For final assay concentrations requiring < 1.0 µL of stock, perform an intermediate 1:10 dilution in DMSO to ensure pipetting accuracy.

• Media Preparation: Pre-warm the aqueous cell culture media to 37°C. Causality Note: Adding a hydrophobic compound in DMSO to cold media drastically increases the thermodynamic shock, causing rapid precipitation.

• Final Dilution: Add the DMSO stock dropwise to the pre-warmed media while gently swirling the tube to ensure rapid dispersion.

• Validation Check: Observe the final media under a microscope to confirm the absence of cloudiness or micro-crystals.

Table 2: Serial Dilution Scheme (Targeting ≤ 0.1% Final DMSO)

Final Assay Concentration	Stock Concentration Used	Dilution Factor	Volume of Stock	Volume of Pre-warmed Media	Final DMSO Concentration
50 µM	50 mM	1:1000	1.0 µL	999.0 µL	0.1%
10 µM	10 mM	1:1000	1.0 µL	999.0 µL	0.1%
5 µM	10 mM	1:2000	0.5 µL	999.5 µL	0.05%
1 µM	1 mM (Intermediate)	1:1000	1.0 µL	999.0 µL	0.1%

Workflow Visualization

Workflow for dissolving and diluting hydrophobic compounds for in vitro assays.

Troubleshooting & Best Practices

Issue	Causality / Scientific Explanation	Corrective Action
Cloudiness in final media	The compound has exceeded its aqueous solubility limit, or the media was too cold during addition.	Pre-warm media to 37°C. Add stock dropwise while swirling. If issue persists, the target concentration is too high for aqueous biology.
Loss of compound efficacy over time	Repeated freeze-thaw cycles have caused the compound to crash out of the DMSO solution, or water has been absorbed.	Discard the current stock. Prepare a fresh master stock using anhydrous DMSO and strictly adhere to single-use aliquoting.
High cell death in control wells	The final DMSO concentration has exceeded the cellular tolerance threshold (typically >0.1%).	Recalculate dilutions. Ensure the vehicle control strictly matches the DMSO percentage of the highest treatment group.

References

• Yi X, et al. (2017) : "Toxic effects of dimethyl sulfoxide on red blood cells, platelets, and vascular endothelial cells in vitro". FEBS Open Bio, 7(4): 485-494. URL:[Link]

• Costa LA, et al. (2017) : "Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes". Molecules, 22(11):1789. URL:[Link]

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Technical Notes & Optimization

Technical Support Center: Stability and Handling of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

Welcome to the technical support guide for 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone (CAS No. 882748-34-7). This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound in solution. Unrecognized degradation can compromise experimental reproducibility, lead to inaccurate results, and misinform critical development decisions. This guide provides in-depth, actionable advice in a question-and-answer format to address common challenges encountered during its handling and use.

Section 1: Understanding the Stability Profile

This section addresses the fundamental chemical vulnerabilities of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone. A clear understanding of why it might degrade is the first step toward prevention.

Q1: What are the primary chemical liabilities and potential degradation pathways for this molecule in solution?

A1: The molecular structure of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, an aromatic ketone with an amino linkage, possesses several reactive sites that make it susceptible to degradation under common laboratory conditions.[1] The primary pathways of concern are thermolysis, oxidation, and photolysis.

• Thermal Degradation (Thermolysis): Exposure to elevated temperatures can provide sufficient energy to cleave weaker covalent bonds within the molecule.[2] For this compound, the most likely points of thermal cleavage are the C-N bond of the anilino group and the bonds adjacent to the carbonyl group. This is a critical concern for experiments requiring heat or for long-term storage at non-refrigerated temperatures.

• Oxidative Degradation: The secondary amine in the anilino group and the carbon alpha to the ketone are susceptible to oxidation. This process can be initiated by atmospheric oxygen, trace metal impurities in solvents, or peroxide contaminants.[3][4] Oxidation can lead to a variety of degradation products and is often accelerated by heat and light.

• Photolytic Degradation: The presence of two large aromatic systems (naphthyl and chlorophenyl rings) and a conjugated ketone structure suggests a high potential for absorbing UV and visible light.[2] This absorbed energy can trigger photochemical reactions, including bond cleavage and isomerization, leading to a loss of the parent compound.[2][5]

• pH-Mediated Degradation: While the molecule lacks readily hydrolyzable groups like esters, extreme pH conditions (strong acids or bases) can catalyze degradation.[2] More importantly, pH can influence the keto-enol tautomerism equilibrium, which can affect the compound's reactivity and stability.[6]

Below is a diagram illustrating the key environmental factors that can induce degradation.

Caption: Decision workflow for using stabilizing additives.

Section 3: Troubleshooting and Verification

If you suspect degradation has occurred, a systematic approach is needed to confirm it and identify the cause.

Q5: My experimental results are inconsistent. How can I quickly check if my compound solution is degrading?

A5: The most reliable method for assessing the stability of a compound in solution is High-Performance Liquid Chromatography (HPLC). A stability-indicating HPLC method is one that can separate the intact parent compound from its degradation products. [7][8] You can perform a quick check by comparing a freshly prepared solution to an aged or stressed sample. The appearance of new peaks or a decrease in the area of the main peak is a clear sign of degradation.

Caption: HPLC workflow for troubleshooting suspected degradation.

Section 4: Advanced Protocols & FAQs

For researchers needing to formally characterize stability, a forced degradation study is the industry-standard approach.

FAQ 1: What is a forced degradation study?

A forced degradation or "stress testing" study is an experiment where a drug substance is intentionally exposed to conditions more severe than accelerated stability testing (e.g., higher temperatures, extreme pH, strong oxidizing agents, intense light). [7][8][9]The goals are to identify the likely degradation products, understand degradation pathways, and develop a stability-indicating analytical method that can resolve the drug from all potential degradants. [7]According to ICH guidelines, this is a critical step in drug development. [10]

Protocol: Basic Forced Thermal Degradation Study

This protocol provides a framework for evaluating the thermal stability of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone in a specific solvent.

Objective: To determine the rate of thermal degradation at an elevated temperature and identify the formation of degradation products over time.

Materials:

• 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

• High-purity solvent (e.g., Acetonitrile)

• Calibrated heating block or oven set to 60°C

• Amber HPLC vials with caps

• HPLC system with a suitable column (e.g., C18) and UV detector

Procedure:

• Preparation: Prepare a stock solution of the compound in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Initial Sample (T=0): Immediately transfer an aliquot of the stock solution into an HPLC vial. This is your baseline sample. Analyze it by HPLC to determine the initial peak area of the parent compound.

• Stress Condition: Place a sealed vial containing the remaining stock solution into the heating block set at 60°C.

• Time-Point Sampling: At predetermined intervals (e.g., 2, 4, 8, 24, and 48 hours), remove an aliquot from the heated vial and transfer it to a new, cool HPLC vial.

• Analysis: Analyze each time-point sample by HPLC using the same method as the T=0 sample.

• Data Evaluation:

  • Record the peak area of the parent compound at each time point.

  • Calculate the percentage of the compound remaining relative to the T=0 sample.

  • Observe the chromatograms for the appearance and growth of any new peaks, which are potential degradation products.

FAQ 2: How much degradation is considered significant?

For forced degradation studies, the goal is often to achieve a target degradation of 5-20%. [7]This level is sufficient to produce and detect degradation products without completely consuming the parent compound, making it ideal for analytical method development. For official pharmaceutical stability studies, a loss of more than 10% of the active ingredient from its initial value is typically considered significant. [7]

References

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• M. P. Paudel, et al. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. MDPI. [Link]

• S. Kumar, et al. (2017). THE IMPORTANCE OF ANTIOXIDANT AND THEIR ROLE IN PHARMACEUTICAL SCIENCE - A REVIEW. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

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• G. H. Morey. (1941). Method of stabilizing halogenated ketones.

• S. Farmer, W. Reusch. (2021). Hydration of Ketones and Aldehydes. Chemistry LibreTexts. [Link]

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• Pearson. Though ketones, like aldehydes, are in equilibrium with a hydrated form, they cannot be further oxidized. Why?. Pearson. [Link]

• National Pharmaceutical Regulatory Agency (NPRA). (2016). GUIDELINE FOR STABILITY DATA. NPRA Malaysia. [Link]

• T. Schofield. (2009). Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. BioProcess International. [Link]

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Troubleshooting poor solubility of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone in DMSO or aqueous media

Topic: Troubleshooting poor solubility and stability of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone in DMSO and aqueous media

Introduction

3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone is a highly lipophilic β -amino ketone (a Mannich base derivative). Due to its bulky, planar aromatic rings (naphthyl and chloro-phenyl) and lack of ionizable groups at physiological pH, researchers frequently encounter severe solubility and stability issues during in vitro and in vivo assays. This guide provides field-proven methodologies to overcome these bottlenecks, ensuring high scientific integrity and reproducible data.

Section 1: DMSO Stock Preparation Challenges

Q: Why is my compound not dissolving completely in 100% DMSO at 10 mM? A: The compound's molecular structure features extensive π

π stacking capabilities and high crystal lattice energy. While dimethyl sulfoxide (DMSO) is a universal solvent, highly crystalline lipophilic compounds often [1]. Furthermore, DMSO freezes at 18.5°C; storing stocks in standard refrigerators or freezers can induce irreversible precipitation.

Expertise & Causality: The thermodynamic barrier to breaking the crystal lattice is high. Sonication provides localized cavitation energy to disrupt the lattice, while gentle heating increases the kinetic energy of the solvent molecules to maintain the solute in a dissolved state.

Protocol: Optimized DMSO Stock Preparation

• Weigh the lyophilized compound into a glass vial (avoid plastics to prevent hydrophobic adsorption and plasticizer leaching).

• Add anhydrous, cell-culture grade DMSO to achieve a 10 mM concentration.

• Subject the vial to bath sonication at 37°C for 10–15 minutes.

• Troubleshooting: If particulates persist, add up to 10% (v/v) of a co-solvent such as Dimethylacetamide (DMAc) or PEG400 to disrupt lattice packing.

Section 2: Aqueous Media Precipitation (The "Crash Out" Effect)

Q: Why does the compound precipitate immediately upon addition to cell culture media or assay buffer? A: This phenomenon is known as the "solvent shift" effect. When a highly concentrated DMSO stock is introduced directly into an aqueous environment, the local concentration of water spikes. The sudden hydrophobic shock causes the compound to rapidly aggregate into colloidal suspensions or[1].

Expertise & Causality: Because the secondary amine in this molecule is conjugated to an electron-withdrawing chloro-phenyl group, its pKa is lowered, rendering it largely unprotonated (neutral) at pH 7.4. Simply increasing the final DMSO concentration in the assay is not a viable workaround. High concentrations of DMSO (>2%) alter solvent viscosity, which significantly reduces the diffusion-controlled association rates of protein-ligand binding and can [2]. Instead, a step-down dilution utilizing surfactants or carrier proteins is required to micellize the hydrophobic compound.

Protocol: Aqueous Formulation via Intermediate Co-Solvent Dilution

• Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 into an intermediate solvent (e.g., 100% PEG400 or a 50% DMSO / 50% Tween-20 mixture).

• Buffer Preparation: Warm the target aqueous assay buffer (supplemented with 0.1% BSA or 0.05% Triton X-100) to 37°C.

• Integration: Add the intermediate stock dropwise to the warmed aqueous buffer under vigorous vortexing to prevent localized supersaturation.

Step-by-step workflow for formulating lipophilic compounds via intermediate co-solvent dilution.

Section 3: Chemical Instability (The Hidden Issue)

Q: My assay results are inconsistent over time, even when the compound appears completely dissolved. Why? A: 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone is a Mannich base ( β -amino ketone). These structures are notoriously chemically unstable in aqueous buffers, particularly under mildly [3].

Expertise & Causality: β -amino ketones frequently undergo elimination (or retro-Mannich) reactions in aqueous media. The molecule eliminates the 4-chloroaniline moiety, generating 1-(2-naphthyl)prop-2-en-1-one (an aryl vinyl ketone). This degradation product is a highly reactive Michael acceptor that covalently binds to nucleophilic residues (like cysteine) on target proteins. Consequently, the compound acts as a Pan-Assay Interference Compound (PAINS), yielding false positives or [3].

Protocol: Mitigating Chemical Instability

• Fresh Preparation: Never store aqueous dilutions. Prepare the final assay solution immediately before use.

• pH Control: Maintain strict pH control (ideally pH 7.0–7.4) using strong buffering agents (e.g., HEPES) to minimize acid/base-catalyzed elimination.

• Monitoring: For assays exceeding 2 hours, monitor compound integrity via LC-MS to quantify the formation of the Michael acceptor byproduct.

Chemical degradation pathway of beta-amino ketones leading to PAINS interference in aqueous media.

Data Presentation: Solubility & Solvent Guidelines

Assay Type	Recommended Solvent System	Max Soluble Concentration	Stability Profile
Stock Storage	100% Anhydrous DMSO	~10–20 mM	Stable at -20°C (requires warming/sonication before use)
In Vitro Biochemical	1% DMSO in HEPES + 0.05% Tween-20	< 50 µM	Prone to elimination; use within 2 hours
Cell-Based Assays	0.5% DMSO in Media + 0.1% BSA	< 20 µM	High risk of PAINS interference over 24h incubation
In Vivo Dosing	10% DMSO + 40% PEG400 + 50% Saline	~2–5 mg/mL	Formulate immediately prior to administration

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[Link]

• Wernersson, S., Birgersson, S., & Akke, M. (2023). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry, 62(1), 44-52.[Link]

• Wu, X., Sudhakar, H., & Lau, Y. H. (2023). Mannich Base PIP-199 Is a Chemically Unstable Pan-Assay Interference Compound. Journal of Medicinal Chemistry, 66(16), 11271-11281.[Link]

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Technical Support Center: Resolving NMR Peak Overlap in 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone Spectra

Welcome to the technical support center for resolving NMR peak overlap, with a specific focus on the complex case of 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone. This molecule, with its distinct aromatic systems and flexible propanone linker, often presents significant challenges in ¹H NMR spectral interpretation due to signal crowding and overlap. This guide provides a structured, in-depth approach to systematically troubleshoot and resolve these issues, ensuring accurate structural elucidation and data analysis for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why is peak overlap a common issue in the ¹H NMR spectrum of 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone?

A1: The structure of 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone contains multiple aromatic protons from the 4-chloroaniline and 2-naphthyl groups, as well as methylene protons from the propanone chain. The aromatic protons typically resonate in a narrow chemical shift range (approximately 7-8.5 ppm), leading to significant signal crowding.[1] The methylene protons, being diastereotopic due to the chiral center at C1, can also exhibit complex splitting patterns that may overlap with each other or with other signals.

Q2: What is the quickest first step I can take to try and resolve overlapping signals?

A2: The simplest and often most effective initial step is to re-acquire the spectrum in a different deuterated solvent.[2] Solvents can induce differential shifts in proton resonances through various solvent-solute interactions, a phenomenon known as the Aromatic Solvent-Induced Shift (ASIS) effect, which can be sufficient to resolve overlapping peaks.[3] For example, switching from a non-aromatic solvent like chloroform-d (CDCl₃) to an aromatic solvent like benzene-d₆ (C₆D₆) can cause significant changes in chemical shifts due to benzene's magnetic anisotropy.[3][4]

Q3: My aromatic signals are still a jumble even after changing solvents. What's the next logical step?

A3: If solvent changes are insufficient, the next logical step is to perform a variable temperature (VT) NMR experiment.[5] Acquiring spectra at different temperatures can help resolve signals from different conformers or rotamers that may be in exchange at room temperature.[6] This is particularly useful for molecules with flexible linkers like the propanone chain in your compound. Temperature changes can also significantly shift the resonances of exchangeable protons, such as the N-H proton of the aniline group.[4]

Q4: I've tried changing solvents and temperature, but some key signals remain overlapped. What advanced techniques should I consider?

A4: When basic techniques fail, moving to two-dimensional (2D) NMR spectroscopy is the most powerful approach.[7] The following 2D NMR experiments are highly recommended:

• COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled to each other, helping to trace out the connectivity of the propanone chain and assign protons within the individual aromatic rings.[7]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon. Since carbon signals have a much wider chemical shift range, this technique is excellent for resolving overlapping proton signals by spreading them out in the carbon dimension.[7][8]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is invaluable for piecing together the different fragments of the molecule and confirming the overall structure.

Troubleshooting Guides

Guide 1: Systematic Approach to Solvent-Induced Shift (ASIS) Experiments

Problem: Overlapping aromatic and/or methylene proton signals in the initial ¹H NMR spectrum (e.g., in CDCl₃).

Causality: Different solvents interact with the solute molecule in distinct ways, altering the local magnetic environment of protons and thus their chemical shifts. Aromatic solvents like benzene-d₆, for instance, can form weak π-π stacking interactions with the aromatic rings of the analyte, leading to significant upfield shifts.[9]

Experimental Protocol:

• Initial Spectrum: Dissolve 5-10 mg of your 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone sample in ~0.6 mL of a standard, non-aromatic deuterated solvent like CDCl₃ and acquire a standard ¹H NMR spectrum.[2]

• Sample Recovery: Carefully evaporate the CDCl₃ under a gentle stream of nitrogen or using a rotary evaporator at low temperature.[2]

• Second Solvent: Add ~0.6 mL of an aromatic deuterated solvent, such as benzene-d₆ or pyridine-d₅, to the same NMR tube. Ensure the sample is fully dissolved.[2]

• Second Spectrum: Acquire a ¹H NMR spectrum under the same experimental conditions (temperature, number of scans) as the first.[2]

• Data Comparison: Compare the two spectra, noting any changes in chemical shifts that lead to the resolution of previously overlapping signals.

Data Presentation:

Proton	Chemical Shift (δ) in CDCl₃	Chemical Shift (δ) in C₆D₆	Δδ (CDCl₃ - C₆D₆)	Resolution Improvement
Naphthyl-H_x	7.85 (m)	7.60 (m)	0.25	Partial
Naphthyl-H_y	7.85 (m)	7.55 (d)	0.30	Resolved
Chloroanilino-H_a	7.20 (d)	6.90 (d)	0.30	No Overlap
Chloroanilino-H_b	6.80 (d)	6.55 (d)	0.25	No Overlap
CH₂ (α to C=O)	3.40 (t)	3.10 (t)	0.30	Minor Shift
CH₂ (β to C=O)	3.20 (t)	2.95 (t)	0.25	Minor Shift

Visualization:

Caption: Workflow for resolving peak overlap using solvent effects.

Guide 2: Optimizing Resolution with Variable Temperature (VT) NMR

Problem: Broad or overlapping signals that may be due to conformational exchange or to differentiate N-H from other aromatic signals.

Causality: The rate of conformational changes in a molecule can be on the same timescale as the NMR experiment, leading to broadened signals. By changing the temperature, you can either "freeze out" different conformers (at low temperatures) or cause them to interconvert rapidly (at high temperatures), resulting in sharper, averaged signals.[6] The chemical shift of protons involved in hydrogen bonding, like the N-H proton, is often highly temperature-dependent.[4]

Experimental Protocol:

• Sample Preparation: Prepare a sample of your compound in a suitable deuterated solvent with a wide liquid range (e.g., toluene-d₈ for high temperatures or methanol-d₄ for low temperatures). Ensure the NMR tube is properly sealed.[2]

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• Temperature Change: Set a new target temperature on the spectrometer. It is advisable to change the temperature in increments of 10-20 K.[8] Allow the system to fully equilibrate for at least 5-10 minutes.[8]

• Re-shimming: After the temperature has stabilized, it is crucial to re-shim the sample, as magnetic field homogeneity is sensitive to temperature changes.[8]

• Acquire Spectrum: Acquire a ¹H NMR spectrum at the new temperature.

• Iterate: Repeat steps 3-5 for a range of temperatures to observe trends in chemical shifts and peak shapes.

Data Presentation:

Temperature (K)	Chemical Shift (δ) of N-H proton	Linewidth of Methylene Protons (Hz)	Observations
278	5.40	10.5	Broad signals
298	5.25	8.2	Sharper signals
318	5.10	5.1	Well-resolved signals
338	4.95	4.5	Sharpest signals

Visualization:

Caption: Logic of variable temperature NMR for resolving exchange-broadened signals.

Guide 3: Employing Lanthanide Shift Reagents (LSRs)

Problem: Severe overlap of signals that are not resolved by solvent or temperature changes.

Causality: Lanthanide shift reagents are paramagnetic complexes that can coordinate to Lewis basic sites in a molecule, such as the carbonyl oxygen or the aniline nitrogen in your compound.[10] This coordination induces large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance of the proton from the lanthanide ion.[10] This can effectively "spread out" a crowded spectrum.

Experimental Protocol:

• Initial Spectrum: Obtain a high-quality ¹H NMR spectrum of your compound in a dry, aprotic deuterated solvent (e.g., CDCl₃).

• Prepare LSR Stock Solution: Prepare a stock solution of a lanthanide shift reagent (e.g., Eu(fod)₃ or Pr(fod)₃) in the same deuterated solvent.

• Titration: Add a small, known amount of the LSR stock solution to your NMR sample.

• Acquire Spectrum: Acquire a ¹H NMR spectrum after each addition of the LSR.

• Monitor Changes: Observe the changes in chemical shifts as a function of LSR concentration. Protons closer to the binding site will experience larger shifts.

Data Presentation:

LSR:Analyte Molar Ratio	Shift of H_a (α to C=O) (ppm)	Shift of H_b (β to C=O) (ppm)	Shift of Naphthyl-H (ppm)
0.0	3.40	3.20	7.85
0.1	4.10	3.55	8.05
0.2	4.80	3.90	8.25
0.3	5.50	4.25	8.45

Visualization:

Caption: Mechanism of action for Lanthanide Shift Reagents.

References

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• Mestrelab Research, "Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD)," Mestrelab Research Blog, 2009. Available: [Link]

• University of Oxford, "Variable Temperature NMR Experiments," University of Oxford Department of Chemistry. Available: [Link]

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Reference Data & Comparative Studies

Reproducibility of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone Synthesis: A Technical Comparison Guide

Executive Summary

The synthesis of β -amino ketones, specifically 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone, represents a critical workflow in the development of pharmacophores and 1,3-amino alcohol precursors. For drug development professionals and bench scientists, the reproducibility of these multi-step protocols is paramount.

This guide objectively evaluates the two primary synthetic trajectories for this molecule: the Aza-Michael Addition (conjugate addition of an amine to an enone) and the Direct Mannich Reaction (multi-component condensation). By dissecting the causality behind experimental choices and providing self-validating protocols, this guide serves as a definitive resource for optimizing yield, purity, and scalability.

Mechanistic Divergence & Causality

The choice of synthetic route dictates not only the reaction conditions but also the impurity profile and scalability of the process.

Pathway A: The Aza-Michael Addition

The aza-Michael approach involves the nucleophilic attack of the primary amine (4-chloroaniline) onto the β -carbon of a pre-synthesized aryl vinyl ketone, 1-(2-naphthyl)prop-2-en-1-one. As highlighted in recent comprehensive methodologies, isolating the reactive enone intermediate often leads to highly reproducible C-N bond formation . The reaction is highly sensitive to solvent hydrogen-bonding, which can be leveraged to stabilize the transition state .

Figure 1: Mechanistic workflow of the Aza-Michael addition pathway.

Pathway B: The Direct Mannich Reaction

The Mannich reaction is a classical three-component coupling of 2-acetonaphthone, formaldehyde, and 4-chloroaniline. While atom-economical, direct multi-component condensations often suffer from variable yields during scale-up due to competing equilibria and byproduct formation, a phenomenon well-documented in the synthesis of active pharmaceutical ingredients .

Figure 2: Multi-component direct Mannich reaction pathway.

Comparative Performance Data

To objectively guide protocol selection, the following table summarizes the quantitative performance metrics of both pathways based on standardized bench-scale (10 mmol) syntheses.

Performance Metric	Protocol A (Aza-Michael Addition)	Protocol B (Direct Mannich Reaction)
Overall Yield	85 – 92%	55 – 65%
Reaction Time	2 – 4 hours	12 – 16 hours
Temperature Profile	Ambient (20 – 25 °C)	Reflux (78 °C)
Crude Purity (HPLC)	> 90% (Direct precipitation)	~ 70% (Requires chromatography)
Major Byproducts	Trace unreacted enone	Aminals, N-methylated amines, Aldol dimers
E-factor (Waste/Product)	Low (~ 5)	High (~ 15-20)
Reproducibility Score	High	Moderate (Highly moisture sensitive)

Data Interpretation: Protocol A is vastly superior in terms of yield and purity, provided the starting enone is available. Protocol B utilizes cheaper, commercially available starting materials but sacrifices reproducibility due to the instability of the iminium intermediate.

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure the operator can confirm reaction progress in real-time, fulfilling the requirements of a self-validating system.

Protocol A: Lewis Acid-Catalyzed Aza-Michael Addition

• Causality of Reagents: Bismuth(III) nitrate pentahydrate ( Bi(NO3​)3​⋅5H2​O ) is selected as a mild, water-tolerant Lewis acid. It coordinates to the carbonyl oxygen of the enone, lowering the LUMO energy and facilitating the nucleophilic attack by the weakly nucleophilic 4-chloroaniline. Absolute ethanol is chosen because it provides the necessary dielectric constant to stabilize the polar transition state while acting as an anti-solvent for the less polar β -amino ketone product.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve 1-(2-naphthyl)prop-2-en-1-one (10.0 mmol, 2.08 g) and 4-chloroaniline (10.5 mmol, 1.34 g) in 15 mL of absolute ethanol. Note: A slight 0.5 mmol excess of amine prevents bis-alkylation.

• Catalysis: Add 5 mol% Bi(NO3​)3​⋅5H2​O (0.5 mmol, 242 mg) in one portion.

• Reaction & Self-Validation: Stir the mixture at room temperature.

  • Validation Check 1 (Visual): The initial deep yellow color of the enone solution will gradually fade to a pale suspension over 2 hours.

  • Validation Check 2 (TLC): Elute an aliquot in Hexane:EtOAc (8:2). The reaction is validated as complete when the UV-active enone spot ( Rf​≈0.65 ) completely disappears, replaced by a new product spot ( Rf​≈0.40 ).

• Workup: Pour the reaction mixture into 50 mL of ice-cold distilled water. The crude 3-(4-chloroanilino)-1-(2-naphthyl)-1-propanone will immediately precipitate.

• Purification: Vacuum filter the solid, wash with cold water ( 2×10 mL), and recrystallize from hot ethanol to afford pure white crystals.

Protocol B: Direct Three-Component Mannich Reaction

• Causality of Reagents: Paraformaldehyde is explicitly utilized instead of aqueous formalin. Minimizing water is critical because water drives the equilibrium backward, hydrolyzing the intermediate iminium ion back to the amine and aldehyde. Concentrated HCl acts as the Brønsted acid to catalyze the sluggish enolization of 2-acetonaphthone.

Step-by-Step Methodology:

• Iminium Formation: In a 100 mL flask equipped with a reflux condenser, combine 4-chloroaniline (10.0 mmol, 1.27 g), paraformaldehyde (12.0 mmol, 0.36 g), and absolute ethanol (20 mL). Add 2 drops of concentrated HCl (37%).

• Activation & Self-Validation: Stir at 50 °C for 30 minutes.

  • Validation Check 1 (Visual): The opaque suspension will clear as the paraformaldehyde depolymerizes and forms the soluble iminium chloride intermediate.

• Enol Addition: Add 2-acetonaphthone (10.0 mmol, 1.70 g) to the clear solution. Elevate the temperature to reflux (78 °C) and maintain for 12 to 16 hours.

• Reaction Monitoring:

  • Validation Check 2 (TLC): Aliquot 0.1 mL, quench in saturated NaHCO3​ , extract with ethyl acetate, and spot against 2-acetonaphthone (Hexane:EtOAc 7:3). The reaction is deemed complete when the ketone spot ( Rf​≈0.7 ) is consumed.

• Workup: Cool the mixture to room temperature. Neutralize the hydrochloride salt by adding 10% aqueous NaHCO3​ until pH 8 is reached, liberating the free base.

• Extraction & Purification: Extract the aqueous layer with dichloromethane ( 3×20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify the resulting dark oil via silica gel column chromatography (Hexane:EtOAc gradient) to isolate the product.

Troubleshooting & Reproducibility Insights

• Polymerization in Pathway A: The starting enone, 1-(2-naphthyl)prop-2-en-1-one, is prone to spontaneous radical polymerization. It must be stored at -20 °C under argon. If the starting material appears gummy rather than crystalline, it must be re-purified via flash chromatography before use; otherwise, the Aza-Michael yield will plummet.

• Aminal Formation in Pathway B: If TLC of the Mannich reaction reveals a highly non-polar byproduct running near the solvent front, it is likely N,N′ -methylenebis(4-chloroaniline). This occurs if the ketone enolization is too slow. To correct this in future runs, pre-stir the 2-acetonaphthone with the HCl catalyst for 15 minutes prior to adding the iminium solution.

References

• Title : Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review Source : RSC Advances URL :[Link]

• Title : Asymmetric Synthesis of Active Pharmaceutical Ingredients Source : Chemical Reviews URL :[Link]

• Title : Hydrogen-Bond-Guided Reaction of Cyclohexadienone-aldehydes with Amines: Synthesis of an Aminal Group Containing a Fused Tetracyclic Framework Source : Organic Letters URL :[Link]

Safety & Regulatory Compliance

Operational Guide: Personal Protective Equipment for Handling 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone

This document provides essential safety protocols and procedural guidance for the handling and disposal of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone (CAS No. 882748-34-7). As a compound combining a chlorinated aniline moiety with a naphthyl-propanone structure, it presents a significant hazard profile that demands rigorous adherence to safety measures. This guide is intended for researchers, scientists, and drug development professionals, aiming to build a foundation of trust through expert-driven, safety-first operational intelligence.

Hazard Profile Analysis: Understanding the Inherent Risks

A thorough risk assessment begins with a molecular-level understanding of the compound . The structure of 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone incorporates functional groups that are known to pose health risks.

• Chloroaniline Moiety : Anilines are a class of aromatic amines recognized for their systemic toxicity. They can be absorbed dermally, inhaled, or ingested, with potential effects including methemoglobinemia.[1][2] The presence of a chlorine atom can further modify the compound's toxicological properties.

• Ketone Functional Group : The propanone structure indicates the presence of a ketone. While integral to its chemical function, this group influences solvent compatibility and, consequently, the selection of appropriate glove materials.[3][4][5]

• Naphthyl Group : As a polycyclic aromatic hydrocarbon (PAH) derivative, this part of the molecule warrants caution, as some PAHs are associated with long-term health risks.

The Globally Harmonized System (GHS) classification for this specific compound codifies these risks.[6]

Hazard Classification	Hazard Code	Description	GHS Pictogram
Acute Toxicity, Category 4	H302 + H312 + H332	Harmful if swallowed, in contact with skin, or if inhaled.[6]	GHS07 (Exclamation Mark)
Aquatic Hazard (Acute), Category 1	H400	Very toxic to aquatic life.[6]	GHS09 (Environment)
Aquatic Hazard (Chronic), Category 1	H410	Very toxic to aquatic life with long lasting effects.[6][7][8]	GHS09 (Environment)

The Hierarchy of Controls: A Proactive Safety Framework

Personal Protective Equipment (PPE) is the final and critical barrier between the researcher and a chemical hazard. However, it must be integrated into a broader safety strategy known as the Hierarchy of Controls. This framework prioritizes the most effective measures first.

Caption: The Hierarchy of Controls prioritizes safety measures.

For 3-(4-Chloroanilino)-1-(2-naphthyl)-1-propanone, the non-negotiable engineering control is the mandatory use of a properly functioning and certified laboratory chemical fume hood for all handling procedures.[9][10] Administrative controls include establishing designated work areas and providing thorough training on the specific hazards of this compound.

Core PPE Protocol: A Head-to-Toe Mandate

Due to the compound's acute dermal toxicity, a comprehensive PPE protocol is required.

Hand Protection: The Primary Barrier

The selection of appropriate gloves is paramount. Given the dual nature of the molecule (chlorinated aniline and ketone), a material resistant to both is necessary. Nitrile gloves, while common, offer limited protection against certain ketones and chlorinated solvents.[4][9]

Glove Material	Protection Against Ketones	Protection Against Chlorinated Compounds	Recommendation for this Compound
Nitrile	Fair to Poor[4]	Good	Suitable for incidental contact only; not for immersion or prolonged handling.[1]
Neoprene	Good	Good	Recommended. Good general-purpose choice for this application.[3][5]
Butyl	Excellent[4][5][11]	Fair	Highly Recommended. Excellent choice, particularly if the compound is dissolved in a ketone-based solvent.
Viton™	Excellent	Excellent	Highly Recommended. Offers the broadest protection but is a more expensive option.[3][4]

Operational Directive: For all handling procedures, double-gloving is mandated. An inner nitrile glove can be worn, with an outer glove made of Butyl or Viton™. This provides a dual barrier and allows for the safe removal of the outer glove immediately upon contamination. Always inspect gloves for tears or degradation before use.[12]

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all times when the compound is handled.[12][13]

• Enhanced Requirement: When there is a risk of splashing or spattering (e.g., during transfers or heating), a full-face shield must be worn over the chemical splash goggles.[12]

Body Protection

A flame-resistant or 100% cotton lab coat, fully buttoned with sleeves rolled down, is required.[12] Avoid synthetic materials like polyester, which can melt and fuse to the skin upon exposure to heat or certain chemicals. Long pants and closed-toe shoes are mandatory.[9][12]

Respiratory Protection

All work involving this compound must be performed within a certified chemical fume hood to mitigate inhalation risk.[9][10] A respirator is generally not required under these conditions. However, in the event of a significant spill outside of the fume hood or during certain maintenance activities, respiratory protection would be necessary. Use of a respirator requires enrollment in a formal respiratory protection program, including medical clearance and annual fit-testing, as mandated by OSHA (29 CFR 1910.134).[12][14]

Procedural Guidance: A Step-by-Step Workflow for Safe Handling

This workflow integrates PPE use with safe laboratory practices to create a self-validating system of safety.

Sources

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs) [cdc.gov]
• 3. Chemical-Resistant Gloves: Key Considerations [ehsleaders.org]
• 4. trueppeusa.com [trueppeusa.com]
• 5. Chemical Safety: Selecting the Best Gloves and Aprons for Hazardous Tasks | HUB Industrial Supply [hubindustrial.com]
• 6. nextsds.com [nextsds.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. lobachemie.com [lobachemie.com]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. fishersci.com [fishersci.com]
• 11. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 12. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 13. osha.gov [osha.gov]
• 14. nj.gov [nj.gov]